Cas no 120711-82-2 (2H-1,4-Benzoxazine, 3,4-dihydro-4-methyl-6-nitro-)

• Product Name: 2H-1,4-Benzoxazine, 3,4-dihydro-4-methyl-6-nitro-
• CAS No: 120711-82-2
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 1211493
• PubChem ID: 22598405
• Update Time: 2025-04-20

2H-1,4-Benzoxazine, 3,4-dihydro-4-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 3,4-dihydro-4-methyl-6-nitro-
• 4-methyl-6-nitro-2,3-dihydro-1,4-benzoxazine
• SCHEMBL6427738
• 120711-82-2
• DTXSID90626758
• 4-Methyl-6-nitro-3,4-dihydro-2H-1,4-benzoxazine

• Inchi： 1S/C9H10N2O3/c1-10-4-5-14-9-3-2-7(11(12)13)6-8(9)10/h2-3,6H,4-5H2,1H3
• InChI Key： FJSDSFYITDCJDA-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(C)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.0692
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 64.4